Cas no 946210-27-1 (N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 946210-27-1
• MF: C₂₂H₂₃N₃O₄S
• MW: 425.500724077225
• CID: 6180079
• PubChem ID: 16866688
• Update Time: 2025-06-03

N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• 946210-27-1
• 4-(pyrrolidin-1-ylsulfonyl)-N-((5-(p-tolyl)isoxazol-3-yl)methyl)benzamide
• N-{[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl}-4-(pyrrolidine-1-sulfonyl)benzamide
• N-[[5-(4-methylphenyl)-1,2-oxazol-3-yl]methyl]-4-pyrrolidin-1-ylsulfonylbenzamide
• AKOS024651589
• F2493-0230

• Inchi： 1S/C22H23N3O4S/c1-16-4-6-17(7-5-16)21-14-19(24-29-21)15-23-22(26)18-8-10-20(11-9-18)30(27,28)25-12-2-3-13-25/h4-11,14H,2-3,12-13,15H2,1H3,(H,23,26)
• InChI Key： CTUPIGLEPSECSM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NCC2C=C(C3C=CC(C)=CC=3)ON=2)=O)=CC=1)(N1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 425.14092740g/mol
• Monoisotopic Mass: 425.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 673
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide

Comprehensive Overview of N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 946210-27-1)

In the realm of organic chemistry and pharmaceutical research, N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide (CAS No. 946210-27-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its oxazole and pyrrolidine sulfonyl moieties, is often explored in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a candidate for further investigation in therapeutic development.

The chemical structure of N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide combines a benzamide core with a 1,2-oxazole ring and a pyrrolidine sulfonyl group. This combination is known to influence binding affinity and selectivity in biological systems. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and personalized therapeutics. These properties are frequently searched by professionals in medicinal chemistry and biopharmaceuticals.

One of the most discussed topics in modern chemistry is the role of heterocyclic compounds like N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide in drug design. Its sulfonamide group, for instance, is a common pharmacophore found in many FDA-approved drugs, making it a hotspot for structure-activity relationship (SAR) studies. Researchers often query about its synthetic routes, solubility, and stability under physiological conditions, reflecting the compound's practical challenges and opportunities.

From an industrial perspective, CAS No. 946210-27-1 is also examined for its potential in material science applications, such as organic electronics or catalysis. Its aromatic and polar functional groups contribute to its versatility, a topic frequently explored in high-impact journals. Additionally, the compound's thermal stability and photophysical properties are of interest to those working on advanced functional materials.

In summary, N-{5-(4-methylphenyl)-1,2-oxazol-3-ylmethyl}-4-(pyrrolidine-1-sulfonyl)benzamide represents a multifaceted compound with broad relevance in academic research and industrial innovation. Its structural complexity and functional diversity continue to inspire new investigations, particularly in the context of emerging technologies and healthcare solutions. As the scientific community delves deeper into its properties, this compound is poised to remain a subject of keen interest and exploration.